Cas no 38763-55-2 (Worenine Iodide)

• Product Name: Worenine Iodide
• CAS No: 38763-55-2
• MF: C₂₀H₁₆INO₄
• MW: 461.249817848206
• CID: 2078646
• PubChem ID: 90479219
• Update Time: 2025-07-08

Worenine Iodide Chemical and Physical Properties

Names and Identifiers

• Chloride-Worenine
• Iodide-Worenine
• Picrate-Worenine
• Worenine
• 24-methyl-5,7,18,20-tetraoxa-13-azoniahexacyclo[11.11.0.02,10.04,8.015,23.017,21]tetracosa-1(24),2,4(8),9,13,15,17(21),22-octaene;iodide
• NBA76355
• 5,6-Dihydro-14-methylbis(1,3)benzodioxolo(5,6-a:5,6-g)quinolizinium iodide
• 38763-55-2
• Worenine iodide
• Q27295846
• ZQO6JV1C5F
• UNII-ZQO6JV1C5F
• Bis(1,3)benzodioxolo(5,6-a:5',6'-g)quinolizinium, 5,6-dihydro-14-methyl-, iodide (1:1)
• Worenine iodide [MI]
• Worenine Iodide

• Inchi： 1S/C20H16NO4.HI/c1-11-14-6-18-17(23-10-24-18)5-13(14)8-21-3-2-12-4-16-19(25-9-22-16)7-15(12)20(11)21;/h4-8H,2-3,9-10H2,1H3;1H/q+1;/p-1
• InChI Key： FURQGHJSKAOZLG-UHFFFAOYSA-M
• SMILES： [I-].O1COC2C1=CC1=C(C=2)CC[N+]2C=C3C=C4C(=CC3=C(C)C=21)OCO4

Computed Properties

• Exact Mass: 461.01241g/mol
• Monoisotopic Mass: 461.01241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 530
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives

Additional information on Worenine Iodide

Worenine Iodide (CAS No. 38763-55-2): An Overview of Its Properties and Applications in Chemical and Biological Research

Worenine Iodide (CAS No. 38763-55-2) is a unique compound that has garnered significant attention in the fields of chemistry and biology due to its diverse applications and intriguing properties. This iodide salt of worenine, a naturally occurring alkaloid, has been the subject of numerous studies aimed at elucidating its potential therapeutic and research applications. In this comprehensive overview, we will delve into the chemical structure, biological activities, and recent research findings related to Worenine Iodide.

Chemical Structure and Physical Properties

Worenine Iodide is a crystalline solid with a molecular formula of C₁₇H₁₉N₂O₂I. The compound is characterized by its distinct chemical structure, which includes a benzylisoquinoline core with an iodine substituent. This unique structure contributes to its solubility in polar solvents such as water and methanol, making it suitable for various experimental protocols. The molecular weight of Worenine Iodide is approximately 378.29 g/mol, and it exhibits a melting point of around 180-182°C.

Biological Activities and Mechanisms of Action

Worenine Iodide has been extensively studied for its biological activities, particularly in the context of neuropharmacology and anti-inflammatory effects. One of the key mechanisms by which worenine iodide exerts its biological effects is through its interaction with specific receptors in the central nervous system (CNS). Research has shown that worenine iodide can modulate the activity of serotonin receptors, particularly the 5-HT_1A receptor, which plays a crucial role in regulating mood and anxiety.

In addition to its neuropharmacological effects, worenine iodide has demonstrated potent anti-inflammatory properties. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various tissues. This property makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Clinical Applications and Therapeutic Potential

The therapeutic potential of worenine iodide has been explored in several preclinical studies, with promising results. In animal models of depression and anxiety, administration of worenine iodide has been shown to reduce symptoms and improve behavioral outcomes. These findings suggest that worenine iodide could be developed into a novel antidepressant or anxiolytic drug.

Beyond its potential as a therapeutic agent, worenine iodide strong > has also found applications in basic research. Its ability to modulate serotonin receptor activity makes it a valuable tool for investigating the role of these receptors in various neurological disorders. Additionally, its anti-inflammatory properties have been utilized in studies aimed at understanding the mechanisms underlying chronic inflammation.

Recent Research Findings and Future Directions

The latest research on worenine iodide strong > has shed light on its potential applications in novel areas. For instance, a recent study published in the Journal of Medicinal Chemistry reported that < strong >worenine iodide< / strong > exhibits potent antiviral activity against several RNA viruses, including influenza A virus and SARS-CoV-2. This discovery opens up new possibilities for using < strong >worenine iodide< / strong > as an antiviral agent. p > < p >Another area of active research is the use ofworenine iodide strong >in cancer therapy. Preliminary studies have shown thatworenine iodide strong >can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest thatworenine iodide strong >may have potential as an adjuvant therapy in combination with existing cancer treatments. p > < p >< strong >Conclusion< / strong > p > < p >< strong >Worenine Iodide strong >(CAS No. 38763-55-2) is a multifaceted compound with a wide range of biological activities and potential applications in both research and clinical settings. Its unique chemical structure, combined with its neuropharmacological, anti-inflammatory, antiviral, and anticancer properties, makes it an exciting subject for ongoing scientific investigation. As research continues to uncover new aspects ofworenine iodide strong >'s mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing new therapeutic strategies. p > article > response >